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Compound of Interest

Compound Name: Stf-31

Cat. No.: B1681145

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of STF-31, a dual
inhibitor of Glucose Transporter 1 (GLUT1) and Nicotinamide Phosphoribosyltransferase
(NAMPT), in cancer cell line research. This document includes quantitative data on treatment
parameters, detailed experimental protocols, and visualizations of the relevant signaling
pathway and experimental workflow.

Data Presentation: STF-31 Treatment Parameters in
Cancer Cell Lines

The efficacy of STF-31 varies across different cancer cell lines, influenced by their genetic
background, particularly the status of the von Hippel-Lindau (VHL) tumor suppressor gene, and
their metabolic phenotype. The following tables summarize key quantitative data for STF-31

treatment.

Table 1: IC50 Values of STF-31 in Various Cancer Cell Lines

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1681145?utm_src=pdf-interest
https://www.benchchem.com/product/b1681145?utm_src=pdf-body
https://www.benchchem.com/product/b1681145?utm_src=pdf-body
https://www.benchchem.com/product/b1681145?utm_src=pdf-body
https://www.benchchem.com/product/b1681145?utm_src=pdf-body
https://www.benchchem.com/product/b1681145?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Methodological & Application

Check Availability & Pricing

BENCHE

. Assay
Cell Line Cancer Type IC50 (uM) . Reference
Duration

Renal Cell

RCC4 Carcinoma (VHL- ~1 4 days [1]
deficient)
Renal Cell

RCC4/VHL Carcinoma (VHL-  >10 4 days [1]
reconstituted)

A2780 Ovarian Cancer Not specified 48 hours
Colorectal - N

HCT-116 ) Not specified Not specified [1]
Carcinoma

HT-1080 Fibrosarcoma Not specified 96 hours
Pancreatic - N

MIA PaCa-2 Not specified Not specified [1]
Cancer

PC-3 Prostate Cancer Not specified Not specified [1]

Table 2: Recommended STF-31 Treatment Durations for Specific Assays
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Cell Line STF-31 Treatment
Assay Type . . Reference
Example Concentration Duration
Cytotoxicity RCC4,
0.01-10 uMm 4 days
Assay (XTT) RCC4/VHL
Clonogenic RCC4,
) 5uM 10 days [1]
Survival Assay RCC4/VHL
Cell Death
Analysis (T RCC4, 5 pM 3d [1]
nalysis (Trypan ays
y yP RCC4/VHL H Y
Blue)
Extracellular VHL-deficient
o 5uM 48 hours 2]
Acidification Rate  cells
Glucose Uptake
RCC4 5uM Up to 72 hours [2]
Assay
Proliferation -
HT1080 Not specified 96 hours

Assay

Signaling Pathway

STF-31 exhibits synthetic lethality in cancer cells with specific genetic backgrounds, most
notably in those with loss-of-function mutations in the VHL tumor suppressor gene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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